3-Bromo-N-cyclopentyl-5-nitrobenzamide
Overview
Description
3-Bromo-N-cyclopentyl-5-nitrobenzamide is a chemical compound with the molecular formula C12H13BrN2O3 . It has a molecular weight of 313.14700 .
Molecular Structure Analysis
The molecular structure of 3-Bromo-N-cyclopentyl-5-nitrobenzamide consists of a benzamide core with a bromo group at the 3-position and a nitro group at the 5-position . The benzamide is N-substituted with a cyclopentyl group .Physical And Chemical Properties Analysis
The compound has a molecular weight of 313.15 g/mol . It has a density of 1.6±0.1 g/cm3, a boiling point of 419.8±35.0 °C at 760 mmHg, and a flash point of 207.7±25.9 °C . It has 1 hydrogen bond donor, 3 hydrogen bond acceptors, and 2 rotatable bonds .Scientific Research Applications
Proteomics Research
3-Bromo-N-cyclopentyl-5-nitrobenzamide: is utilized in proteomics, which is the large-scale study of proteins, particularly their structures and functions. This compound, due to its specific chemical structure, can be used to modify proteins or peptides to study their function, interactions, and role in complex biological systems .
Drug Discovery
In the field of drug discovery, this compound’s unique functional groups make it a valuable candidate for the synthesis of pharmaceuticals. Its bromine and nitro groups are particularly useful in medicinal chemistry for constructing complex molecules that may act as potential drug candidates .
Material Science
The compound’s molecular structure allows for its use in material science, especially in the development of novel organic compounds with specific electronic or photonic properties. It could be used to create new materials with potential applications in electronics or photonics .
Chemical Synthesis
N-Cyclopentyl 3-bromo-5-nitrobenzamide: serves as a building block in organic synthesis. Its reactive sites enable it to undergo various chemical reactions, making it a versatile reagent for constructing a wide range of organic compounds .
Biochemical Assays
This compound can be used in biochemical assays to investigate enzyme activity, receptor binding, and other biochemical processes. Its structure allows it to interact with biological molecules, which can be crucial for understanding biological pathways .
Agricultural Chemistry
In agricultural chemistry, such compounds are often explored for their potential use as precursors to agrochemicals. The bromine and nitro groups present in this compound could be useful in the synthesis of pesticides or herbicides .
Mechanism of Action
Future Directions
properties
IUPAC Name |
3-bromo-N-cyclopentyl-5-nitrobenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13BrN2O3/c13-9-5-8(6-11(7-9)15(17)18)12(16)14-10-3-1-2-4-10/h5-7,10H,1-4H2,(H,14,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LBQLJGUFWGRRPS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)NC(=O)C2=CC(=CC(=C2)Br)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13BrN2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80649996 |
Source
|
| Record name | 3-Bromo-N-cyclopentyl-5-nitrobenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80649996 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
313.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-N-cyclopentyl-5-nitrobenzamide | |
CAS RN |
941294-18-4 |
Source
|
| Record name | 3-Bromo-N-cyclopentyl-5-nitrobenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80649996 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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